Cas no 82499-04-5 (6-methylsulfonyl-7h-purin-2-amine)

6-methylsulfonyl-7h-purin-2-amine structure
82499-04-5 structure
Product name:6-methylsulfonyl-7h-purin-2-amine
CAS No:82499-04-5
MF:C6H7N5O2S
MW:213.217078447342
CID:1806350
PubChem ID:5351179

6-methylsulfonyl-7h-purin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-methylsulfonyl-7h-purin-2-amine
    • NSC63446
    • 6-(Methylsulfonyl)-9H-purin-2-ylamine
    • NCIMech_000106
    • AC1NS02Q
    • NCIOpen2_002874
    • CTK5E9748
    • CCG-35439
    • NSC 63446
    • 6-(Methylsulfonyl)-9H-purin-2-amine
    • 9H-Purin-2-amine, 6-(methylsulfonyl)-
    • 82499-04-5
    • DTXSID80231779
    • DTXCID60154270
    • PD011685
    • ERG4LK6PSH
    • NSC-63446
    • CHEMBL1991175
    • 6-methylsulfonyl-9H-purin-2-amine
    • 1H-Purin-2-amime, 6-(methylsulfonyl)-
    • NCI60_011446
    • Inchi: InChI=1S/C6H7N5O2S/c1-14(12,13)5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11)
    • InChI Key: BMLIZZUILSDYDO-UHFFFAOYSA-N
    • SMILES: CS(=O)(=O)C1=NC(=NC2=C1NC=N2)N

Computed Properties

  • Exact Mass: 213.03204566g/mol
  • Monoisotopic Mass: 213.03204566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 123Ų

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